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Compound of Interest

Compound Name: 6-Aminoquinoline

Cat. No.: B144246 Get Quote

An In-depth Technical Guide to the Physical Properties of 6-Aminoquinoline: Melting and

Boiling Point

Introduction
6-Aminoquinoline is an aromatic organic compound with the chemical formula C₉H₈N₂. It

serves as a crucial building block in medicinal chemistry and drug development, forming the

core structure of various pharmacologically active agents. Its utility as an internal standard in

analytical procedures, such as high-performance liquid chromatography (HPLC), and as a

fluorescent derivatizing agent for biochemical detection underscores its importance in research.

A thorough understanding of its physical properties, particularly its melting and boiling points, is

fundamental for its synthesis, purification, and application in various scientific endeavors.

Physical Properties of 6-Aminoquinoline
The melting and boiling points are critical physical constants that provide insights into the purity

and identity of a substance. For 6-Aminoquinoline, these properties have been well-

documented in the scientific literature.
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Physical Property Value Conditions

Melting Point 115-119 °C (lit.)[1][2][3]

116 °C

Boiling Point 187 °C at 11 mmHg

146 °C at 0.3 mmHg (lit.)

192-195 °C at 14.0 mmHg

Experimental Protocols for Determination of
Physical Properties
Accurate determination of melting and boiling points is essential for compound

characterization. The following are generalized experimental protocols for these

measurements.

Melting Point Determination
The capillary method is a widely used and straightforward technique for determining the

melting point of a solid organic compound. The principle involves heating a small, powdered

sample in a capillary tube at a controlled rate and observing the temperature range over which

the substance transitions from a solid to a liquid. Pure crystalline compounds typically exhibit a

sharp melting point range of 0.5-1.0°C, whereas impurities can lead to a depression and

broadening of this range.

Methodology:

Sample Preparation: The 6-Aminoquinoline sample must be thoroughly dried and finely

powdered.

Capillary Tube Packing: A small amount of the powdered sample is introduced into a

capillary tube, which is sealed at one end. The tube is then tapped gently to compact the

sample to a height of 2-3 mm.
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Apparatus Setup: The packed capillary tube is placed in a melting point apparatus, often

alongside a thermometer or a digital temperature probe.

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2°C

per minute, especially when approaching the expected melting point.

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears and the temperature at which the entire sample becomes liquid. This range is

reported as the melting point.

An alternative method for melting point determination is Differential Scanning Calorimetry

(DSC), which measures the difference in the amount of heat required to increase the

temperature of a sample and a reference.
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Caption: Workflow for Melting Point Determination via the Capillary Method.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. This physical property is crucial for the identification and purification of liquid

compounds, often determined through methods like distillation or the capillary method. It is

important to note that the boiling point is pressure-dependent; a reduction in pressure lowers

the boiling point.

Methodology (Micro-Boiling Point Determination):
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Sample Preparation: A small volume (a few milliliters) of the liquid 6-Aminoquinoline is

placed into a small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test

tube with the open end submerged in the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

suitable heating bath (e.g., paraffin oil) or an aluminum block.

Heating and Observation: The apparatus is heated gradually. As the temperature rises, a

stream of bubbles will emerge from the open end of the capillary tube as the trapped air

expands and the liquid begins to vaporize.

Data Recording: Heating is discontinued when a rapid and continuous stream of bubbles is

observed. As the apparatus cools, the bubbling will slow down. The temperature at which the

liquid begins to enter the capillary tube is recorded as the boiling point. This occurs when the

vapor pressure inside the capillary equals the atmospheric pressure.

Apparatus Setup Heating Phase Cooling & Recording
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Caption: Workflow for Boiling Point Determination via the Micro-Capillary Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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